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Compound of Interest

Compound Name: Betaalanyl-l-histidine

Cat. No.: B8016917

Get Quote

As a Senior Application Scientist overseeing laboratory operations, I frequently observe a

dangerous operational complacency when personnel handle "benign" endogenous compounds

like Beta-alanyl-L-histidine (commonly known as L-Carnosine). While this dipeptide is not

classified as a severe health hazard under GHS standards, bulk laboratory quantities present

specific logistical challenges. Its pronounced hygroscopicity and potential to elevate the

biochemical oxygen demand (BOD) of local wastewater systems dictate strict 1[1].

This guide provides a scientifically grounded, step-by-step framework for the safe operational

handling, spill recovery, and regulatory disposal of Beta-alanyl-L-histidine.

Physicochemical Properties & Safety Profile
To design an effective disposal strategy, we must first understand the molecular behavior of the

substance. Beta-alanyl-L-histidine is highly soluble in water and readily absorbs ambient

moisture, which directly informs our spill response logic.
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Property / Parameter Value / Specification Operational Implication

CAS Number 305-84-0 2 and institutional logging[2].

Molecular Weight 226.23 g/mol

Relevant for molar

concentration calculations in

aqueous waste streams.

NFPA 704 Rating
Health: 0, Flammability: 1,

Instability: 0

Low acute hazard; presents a

2 if heavily aerosolized[2].

Storage Temperature
2°C to 8°C (Refrigerated) or

-20°C

Prevents thermal degradation;

3 and ignition sources[3].

Incompatibilities Strong oxidizing agents
2 from peroxides, nitrates, and

halogens[2].

Ecotoxicity Water Hazard Class 1
Slightly hazardous to

water;4[4].

Operational Handling & Spill Management
When a spill occurs, the immediate reaction dictates the complexity of the cleanup. Because

Beta-alanyl-L-histidine is highly hygroscopic, exposing a spill to ambient humidity or improperly

using aqueous solvents for initial cleanup will transform a manageable powder into an

adherent, sticky residue that is difficult to decontaminate.

Protocol 1: Dry Mechanical Recovery of Accidental
Spills
Objective: Safely recover spilled solid material without generating airborne dust or aqueous

slurries.

PPE Assembly: Don nitrile gloves,2 (N95 or equivalent)[2].

Rationale: While non-toxic, fine dipeptide powders can act as mechanical irritants to

mucous membranes and the respiratory tract.

Containment and Isolation: Isolate the spill area. Do not use water for the initial pass.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/C1980_AGHS.pdf
https://www.spectrumchemical.com/media/sds/C1980_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/26781m.pdf
https://cdn.caymanchem.com/cdn/msds/26781m.pdf
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208170010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8016917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: Carnosine's high water solubility and hygroscopicity mean water will

immediately create a difficult-to-clean, widespread aqueous contamination zone.

Mechanical Collection:5 or anti-static brush to sweep the powder[5].

Rationale: Prevents the aerosolization of the fine powder, minimizing inhalation risks and

mitigating any theoretical combustible dust hazards[6].

Primary Packaging: Transfer the collected powder into a2 (e.g., an HDPE wide-mouth bottle)

[2].

Secondary Decontamination: Only after bulk solid removal, wipe the affected surface with a

damp cloth (using deionized water), then dry thoroughly.

Validation Check: Inspect the cleaned surface with oblique lighting (e.g., a flashlight held at a

low angle) to ensure no crystalline residue or sticky film remains, confirming complete

mechanical recovery.

Standard Operating Procedure (SOP) for Routine
Disposal
Although biologically benign in physiological contexts, environmental regulations strictly govern

the discharge of high-concentration organic compounds to prevent ecological disruption.

Protocol 2: Segregation and Disposal of Carnosine
Waste
Objective: Package and transfer chemical waste in compliance with environmental regulations.

Waste Segregation: Collect solid waste and aqueous solutions of Beta-alanyl-L-histidine in

designated, dedicated waste containers. 2[2].

Rationale: Prevents exothermic cross-reactions with strong oxidizing agents, which are

fundamentally incompatible with this dipeptide[3].

Labeling: Clearly label the container with "Non-Hazardous Chemical Waste: Beta-alanyl-L-

histidine (CAS 305-84-0)" and note the solvent (e.g., Water) if applicable.
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Institutional Transfer: 1[1]. Hand over the sealed containers to a 6[6].

Rationale: Many municipal and institutional environmental regulations prohibit the

discharge of high-BOD (Biochemical Oxygen Demand) organic compounds into the

wastewater system to prevent microbial overgrowth and disruption of local water treatment

facilities[4].

Packaging Disposal: 3 as the substance itself, or route to an approved local recycling facility

if permitted by institutional safety guidelines[3].

Validation Check: Review the waste log against the container label to ensure the

mass/volume matches the recorded disposal manifest before handing it over to

Environmental Health and Safety (EHS).

Disposal Workflow Diagram
The following logic tree dictates the standard operational flow for handling Beta-alanyl-L-

histidine waste.
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Beta-alanyl-L-histidine
Waste Generation

Assess Waste State

Solid Powder / Residue

Aqueous SolutionAccidental Spill

Sweep/Shovel into
Sealable HDPE Container

Collect in Approved
Aqueous Waste Carboy

Dry Mechanical Recovery
(Avoid Dust/Water)

Label: Non-Hazardous
Chemical Waste
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Decision tree for the classification, collection, and disposal of L-Carnosine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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